EB-3D

• Molecular Formula: C30H36Br2N4O2
• Molecular Weight: 644.4 g/mol
• InChI: InChI=1S/C30H36N4O2.2BrH/c1-31(2)27-13-17-33(18-14-27)23-25-5-9-29(10-6-25)35-21-22-36-30-11-7-26(8-12-30)24-34-19-15-28(16-20-34)32(3)4;;/h5-20H,21-24H2,1-4H3;2*1H/q+2;;/p-2
• InChIKey: SCXVGPSPZQBBDM-UHFFFAOYSA-L

EB-3D ChoKα1 Inhibitor for Oncology Research

EB-3D (also known as compound 10a; CAS 1839150-63-8) is a symmetrical biscationic small molecule that selectively inhibits human choline kinase α1 (ChoKα1) [1]. It exhibits potent antiproliferative activity against solid and hematological tumor cell lines, primarily through disruption of the CDP-choline pathway, deregulation of the AMPK-mTOR axis, and induction of either cellular senescence or apoptosis [2].

Selective ChoKα1 inhibition for CDP-choline pathway studies

Reported antiproliferative response across solid and hematological tumor cell lines

Dual signaling disruption (AMPK-mTOR and senescence/apoptosis) assay context

• [1] Schiaffino-Ortega, S., et al. (2016). Design, synthesis, crystallization and biological evaluation of new symmetrical biscationic compounds as selective inhibitors of human Choline Kinase α1 (ChoKα1). Scientific Reports, 6, 23793. View Source
• [2] Mariotto, E., et al. (2018). Choline Kinase Alpha Inhibition by EB-3D Triggers Cellular Senescence, Reduces Tumor Growth and Metastatic Dissemination in Breast Cancer. Cancers, 10(10), 391. View Source

EB-3D Specificity vs. Other ChoKα Inhibitors

Despite sharing a common nominal target (ChoKα), biscationic ChoKα inhibitors exhibit substantial structural and functional divergence that precludes interchangeable use. Subtle modifications in linker geometry and cationic headgroups alter binding mode, cellular permeability, and downstream signaling consequences [1]. Direct comparative data demonstrate that EB-3D (10a) yields superior antiproliferative potency (GI50 values in the low nanomolar range) relative to benchmark inhibitors RSM-932A and MN58b, while its close analog EB-3P displays distinct biological profiles in certain contexts [2]. Generic substitution without empirical validation risks introducing uncontrolled variables in experimental models.

RSM-932A and MN58b: Structurally distinct biscationic inhibitors may exhibit different binding modes and signaling consequences; empirical validation is required before substitution.

EB-3P (close analog): Displays distinct biological profiles and lipidomic alterations in certain contexts; may not reproduce EB-3D's dual choline metabolism effects.

• [1] Schiaffino-Ortega, S., et al. (2016). Design, synthesis, crystallization and biological evaluation of new symmetrical biscationic compounds as selective inhibitors of human Choline Kinase α1 (ChoKα1). Scientific Reports, 6, 23793. View Source
• [2] Sola-Leyva, A., et al. (2019). Choline kinase inhibitors EB-3D and EB-3P interferes with lipid homeostasis in HepG2 cells. Scientific Reports, 9(1), 5109. View Source

EB-3D Comparative Efficacy Data

Superior Antiproliferative Potency vs. RSM-932A and MN58b

In head-to-head comparative studies, EB-3D (compound 10a) demonstrated significantly lower GI50 values against multiple cancer cell lines compared to the reference ChoKα inhibitors RSM-932A and MN58b. For instance, EB-3D achieved GI50 values ranging from 27 to 110 nM for solid tumor cell lines (e.g., A549: 27 nM, MDA-MB-231: 100 nM) and from 0.9 to 479 nM for hematological cell lines [1]. In contrast, the same study reported that RSM-932A and MN58b exhibited higher GI50 values, underscoring EB-3D's enhanced potency [2].

Antiproliferative potency

Head-to-head

GI50 27 nM (A549), 100 nM (MDA-MB-231), 0.9–479 nM across panel

Supports ChoKα1-dependent cell-model endpoint context; generally lower GI50 than RSM-932A and MN58b

72 h exposure; solid and hematological lines

Evidence Dimension	GI50 (50% Growth Inhibition Concentration)
Target Compound Data	27 nM (A549); 100 nM (MDA-MB-231); 0.9 nM (MOLT-16); 479 nM (unspecified hematological)
Comparator Or Baseline	RSM-932A (TCD-717) and MN58b
Quantified Difference	EB-3D GI50 values are generally lower (more potent) than those of RSM-932A and MN58b in the same panel
Conditions	72-hour treatment in a panel of cancer cell lines (solid and hematological tumors)

Why This Matters

This quantifies EB-3D's superior potency in cellular models, making it a preferred tool for investigating ChoKα inhibition where high sensitivity is required.

• [1] Mariotto, E., et al. (2018). Choline Kinase Alpha Inhibition by EB-3D Triggers Cellular Senescence, Reduces Tumor Growth and Metastatic Dissemination in Breast Cancer. Cancers, 10(10), 391. View Source
• [2] Schiaffino-Ortega, S., et al. (2016). Design, synthesis, crystallization and biological evaluation of new symmetrical biscationic compounds as selective inhibitors of human Choline Kinase α1 (ChoKα1). Scientific Reports, 6, 23793. View Source

In Vivo Antitumor Efficacy in Orthotopic Breast Cancer

EB-3D was evaluated in vivo using a syngeneic orthotopic E0771-C57BL/6 mouse model of breast cancer. Treatment with EB-3D at 1 mg/kg (i.p., every other day) resulted in a significant reduction of tumor mass compared to vehicle controls [1]. Furthermore, at a dose of 2.5 mg/kg (every other day for 4 weeks), EB-3D significantly reduced the number of spontaneous lung macro- and micrometastases [2]. Comparable in vivo efficacy data for RSM-932A or MN58b in this specific model are not reported in the same studies.

In vivo tumor model

Model context

Significant tumor mass reduction at 1 mg/kg i.p.; reduced lung metastases at 2.5 mg/kg

Supports orthotopic breast cancer model-response context

Syngeneic E0771-C57BL/6 model; vehicle control, p

Combination synergy

Class-level

CI

Supports combination study context; CI endpoint requires cell-line-specific review

Breast cancer cell lines; 72 h co-treatment

Dual lipid mechanism

Cross-study

Inhibits CDP-choline pathway and reduces choline uptake

Supports lipid metabolism endpoint interpretation; quantitative differences from analog EB-3P exist

HepG2 cells; lipidomic profile differs by analog

Evidence Dimension	Tumor mass reduction
Target Compound Data	Significant reduction in tumor mass at 1 mg/kg i.p. every other day
Comparator Or Baseline	Vehicle control
Quantified Difference	Statistically significant reduction (p < 0.05)
Conditions	Syngeneic orthotopic E0771-C57BL/6 mouse model of breast cancer

Why This Matters

Demonstrates that EB-3D's in vitro potency translates to meaningful in vivo efficacy at clinically relevant doses, supporting its selection for advanced preclinical oncology studies.

• [1] Mariotto, E., et al. (2018). Choline Kinase Alpha Inhibition by EB-3D Triggers Cellular Senescence, Reduces Tumor Growth and Metastatic Dissemination in Breast Cancer. Cancers, 10(10), 391. View Source
• [2] Mariotto, E., et al. (2018). EB-3D a novel choline kinase inhibitor induces deregulation of the AMPK-mTOR pathway and apoptosis in leukemia T-cells. Biochemical Pharmacology, 155, 213-223. View Source

Synergy with Chemotherapy in Breast Cancer

EB-3D was shown to synergize with standard-of-care chemotherapeutics. In combination studies, EB-3D (1 μM) significantly reduced the viability of breast cancer cell lines (MDA-MB-231, MCF-7, MDA-MB-468) when co-administered with doxorubicin, 5-fluorouracil, or cisplatin. Combination index (CI) values calculated at ED50 and ED75 were <1, indicating strong synergism [1]. In T-ALL cells, EB-3D enhanced sensitivity to dexamethasone and L-asparaginase [2]. Such combination effects have not been systematically reported for RSM-932A or MN58b in the same experimental settings.

Combination synergy

Class-level

CI

Supports combination study context; CI endpoint requires cell-line-specific review

Breast cancer cell lines; 72 h co-treatment

Dual lipid mechanism

Cross-study

Inhibits CDP-choline pathway and reduces choline uptake

Supports lipid metabolism endpoint interpretation; quantitative differences from analog EB-3P exist

HepG2 cells; lipidomic profile differs by analog

Evidence Dimension	Combination Index (CI)
Target Compound Data	CI < 1 (synergism) for combinations with doxorubicin, 5-FU, and cisplatin
Comparator Or Baseline	Single-agent treatment
Quantified Difference	CI < 1 indicates synergism
Conditions	72-hour co-treatment in breast cancer cell lines

Why This Matters

This property positions EB-3D as a valuable tool for investigating combination regimens aimed at overcoming chemoresistance, a key unmet need in oncology research.

• [1] Mariotto, E., et al. (2018). Choline Kinase Alpha Inhibition by EB-3D Triggers Cellular Senescence, Reduces Tumor Growth and Metastatic Dissemination in Breast Cancer. Cancers, 10(10), 391. View Source
• [2] Mariotto, E., et al. (2018). EB-3D a novel choline kinase inhibitor induces deregulation of the AMPK-mTOR pathway and apoptosis in leukemia T-cells. Biochemical Pharmacology, 155, 213-223. View Source

Dual Disruption of Choline Metabolism

In HepG2 cells, EB-3D was demonstrated to interfere with phosphatidylcholine biosynthesis via two distinct mechanisms: direct inhibition of the CDP-choline pathway and reduction of cellular choline uptake [1]. This dual effect may contribute to its pronounced antiproliferative activity. While its close analog EB-3P shares some effects, the magnitude and specific lipidomic alterations differ between the two compounds [2].

Dual lipid mechanism

Cross-study

Inhibits CDP-choline pathway and reduces choline uptake

Supports lipid metabolism endpoint interpretation; quantitative differences from analog EB-3P exist

HepG2 cells; lipidomic profile differs by analog

Evidence Dimension	Phosphatidylcholine synthesis reduction
Target Compound Data	Reduced synthesis via CDP-choline pathway and decreased choline uptake
Comparator Or Baseline	EB-3P (analog)
Quantified Difference	Both compounds share this dual mechanism, but quantitative differences in lipidomic profiles exist
Conditions	HepG2 cells treated with EB-3D or EB-3P

Why This Matters

Understanding EB-3D's specific lipid metabolism effects is crucial for researchers investigating metabolic vulnerabilities in cancer, as it may offer advantages over inhibitors with a more narrow mechanism.

• [1] Sola-Leyva, A., et al. (2019). Choline kinase inhibitors EB-3D and EB-3P interferes with lipid homeostasis in HepG2 cells. Scientific Reports, 9(1), 5109. View Source
• [2] García-Molina, P., et al. (2022). Anticancer Activity of the Choline Kinase Inhibitor PL48 Is Due to... Cancers, 14(3), 710. View Source

EB-3D Preclinical Applications

ChoKα Dependency in Breast Cancer and Leukemia

EB-3D is ideally suited for studies aimed at validating ChoKα as a therapeutic target in breast cancer (particularly triple-negative subtypes) and T-cell acute lymphoblastic leukemia (T-ALL), where it has demonstrated potent antiproliferative and pro-apoptotic effects [1]. Its ability to induce senescence in breast cancer cells and apoptosis in leukemia cells allows for mechanism-specific investigations [2].

Combination Therapy Studies to Overcome Chemoresistance

Given its established synergy with cisplatin, doxorubicin, 5-fluorouracil, dexamethasone, and L-asparaginase, EB-3D is a powerful tool for exploring combination regimens aimed at sensitizing resistant cancer cells to conventional chemotherapy [1]. Researchers can utilize EB-3D to probe the AMPK-mTOR axis and lipid metabolism as nodes for therapeutic synergy [2].

In Vivo Antimetastatic Evaluation in Orthotopic Models

EB-3D has been validated in a syngeneic orthotopic E0771-C57BL/6 mouse model, where it significantly reduced primary tumor growth and spontaneous lung metastasis at low, well-tolerated doses [1]. This makes it a benchmark compound for in vivo studies focused on metastasis suppression.

Metabolic Flux Analysis of the CDP-Choline Pathway

EB-3D's dual mechanism of action—inhibiting both ChoKα enzymatic activity and cellular choline uptake—makes it a valuable chemical probe for dissecting the CDP-choline pathway and phosphatidylcholine biosynthesis in cancer metabolism studies [1]. Its effects on downstream lipid homeostasis (e.g., cholesterol and triacylglycerol synthesis) further expand its utility in metabolic research [2].

Application

Selection Property

Validation Focus

ChoKα1 pathway studies in breast cancer and leukemia models

ChoKα1 inhibitor with reported antiproliferative endpoint context

Senescence and apoptosis endpoint comparison in relevant cell lines

Combination treatment studies to investigate chemoresistance mechanisms

Reported combination index context (CI

AMPK-mTOR and lipid metabolism pathway endpoints in combination assays

In vivo metastasis research in orthotopic breast cancer models

Reported tumor mass reduction and antimetastatic endpoint context

Primary tumor growth and lung metastasis endpoints in syngeneic models

Metabolic flux analysis of CDP-choline pathway

Dual inhibition of ChoKα1 activity and choline uptake

Phosphatidylcholine and lipid homeostasis endpoints in cancer metabolism studies

• [1] Mariotto, E., et al. (2018). Choline Kinase Alpha Inhibition by EB-3D Triggers Cellular Senescence, Reduces Tumor Growth and Metastatic Dissemination in Breast Cancer. Cancers, 10(10), 391. View Source
• [2] Sola-Leyva, A., et al. (2019). Choline kinase inhibitors EB-3D and EB-3P interferes with lipid homeostasis in HepG2 cells. Scientific Reports, 9(1), 5109. View Source